![molecular formula C9H7NO3 B3356431 5-Methylfuro[3,2-b]pyridine-2-carboxylic acid CAS No. 66497-45-8](/img/structure/B3356431.png)
5-Methylfuro[3,2-b]pyridine-2-carboxylic acid
Overview
Description
5-Methylfuro[3,2-b]pyridine-2-carboxylic acid, also known as 5-Methylfuro[3,2-b]pyridine-2-carboxylic acid hydrochloride, is a chemical compound with the formula C9H7NO3.ClH . It is available for purchase from various chemical suppliers .
Synthesis Analysis
While specific synthesis methods for 5-Methylfuro[3,2-b]pyridine-2-carboxylic acid were not found, pyridine-2-carboxylic acid has been used as an efficient catalyst for the rapid multi-component synthesis of pyrazolo[3,4-b]quinolinones . This process involves the reaction of aldehydes, 1,3-cyclodiones, and 5-amino-1-phenyl-pyrazoles .Molecular Structure Analysis
The molecular structure of 5-Methylfuro[3,2-b]pyridine-2-carboxylic acid is represented by the InChI code: 1S/C9H7NO3.ClH/c1-5-2-3-7-6 (10-5)4-8 (13-7)9 (11)12;/h2-4H,1H3, (H,11,12);1H . The molecular weight of the compound is 213.62 .Physical And Chemical Properties Analysis
5-Methylfuro[3,2-b]pyridine-2-carboxylic acid is a white to yellow solid . Its molecular formula is C9H7NO3 and it has a molecular weight of 177.16 .Scientific Research Applications
Synthesis and Chemical Properties
5-Methylfuro[3,2-b]pyridine-2-carboxylic acid, a derivative of furo[3,2-b]pyridine, has been a subject of interest in various synthetic chemical studies. Shiotani and Morita (1986) described a convenient synthesis of furo[3,2-b]pyridine and its methyl derivatives, highlighting the versatile routes for synthesizing these compounds (Shiotani & Morita, 1986). Similarly, Weis (1978) presented a method for the oxidation and subsequent synthesis of 5-methylfuro[3,2-b]pyridine-2-carboxylic acid (Weis, 1978). These studies are foundational in understanding the chemical properties and potential applications of this compound in various research fields.
properties
IUPAC Name |
5-methylfuro[3,2-b]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c1-5-2-3-7-6(10-5)4-8(13-7)9(11)12/h2-4H,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NQHUVFJSRPKVPV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(C=C1)OC(=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methylfuro[3,2-b]pyridine-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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